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Compound of Interest

Compound Name: trisodium nitride

cat. No.: B576712

An In-Depth Technical Guide to the Molecular Formula and Molar Mass of Sodium Nitride
(NasN)

This document serves as a comprehensive technical guide on the molecular formula and molar
mass of sodium nitride (NasN). It is intended for researchers, scientists, and professionals in
drug development who require precise chemical information for their work.

Molecular Formula Determination

The molecular formula of a compound represents the number of atoms of each element
present in one molecule of that compound. For sodium nitride, the formula is determined by the
combination of sodium (Na) and nitrogen (N) atoms.[1][2][3] The compound is formed from
three sodium atoms and one nitrogen atom, resulting in the molecular formula NasN.[1][2][3][4]

Molar Mass Calculation and Methodology

The molar mass of a substance is the mass of one mole (6.022 x 102 particles) of that
substance, expressed in grams per mole ( g/mol ).[5][6] The calculation of the molar mass of
sodium nitride involves summing the atomic masses of its constituent elements, multiplied by
the number of atoms of each element in the formula.

Experimental Protocol: Molar Mass Calculation

The standard methodology for calculating the molar mass of a compound is as follows:
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« |dentify the Molecular Formula: The established molecular formula for sodium nitride is
NasN.[1][2][4][7]

e Determine Atomic Masses: The atomic masses of the constituent elements are obtained
from the periodic table.

o The molar mass of a single sodium (Na) atom is 22.989769 g/mol .[5][8]
o The molar mass of a single nitrogen (N) atom is 14.0067 g/mol .

o Calculate Total Mass: The molar mass of NasN is calculated by multiplying the atomic mass
of each element by the number of atoms present in the formula and then summing the
results.

o Molar Mass of NasN = (3 x Molar Mass of Na) + (1 x Molar Mass of N)
o Molar Mass of NasN = (3 x 22.989769 g/mol ) + (1 x 14.0067 g/mol )
o Molar Mass of NasN = 68.969307 g/mol + 14.0067 g/mol
o Molar Mass of NasN = 82.976007 g/mol
The experimentally determined molar mass of sodium nitride is approximately 82.976 g/mol .[7]

Data Presentation

The quantitative data for sodium nitride is summarized in the table below for clarity and ease of
comparison.
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Property Symbol/Formula Value Units
Molecular Formula NasN N/A N/A
Molar Mass of Sodium  Na 22.989769 g/mol
Molar Mass of

) N 14.0067 g/mol
Nitrogen
Molar Mass of Sodium

NasN 82.976 g/mol

Nitride

Visualization of Molecular Composition

The following diagram illustrates the relationship between the constituent atoms in the
formation of a single formula unit of sodium nitride.
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Caption: Molecular composition of Sodium Nitride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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